Cas no 5999-20-2 (4,5-Dimethyl-phthalic Acid Anhydride)

4,5-Dimethyl-phthalic acid anhydride is a specialized organic compound primarily used as an intermediate in the synthesis of high-performance polymers, dyes, and pharmaceuticals. Its key advantages include its reactivity as a dienophile in Diels-Alder reactions and its utility in producing thermally stable polyimide resins. The dimethyl substitution enhances steric and electronic properties, improving compatibility in copolymerization processes. This compound exhibits high purity and consistent performance, making it suitable for precision applications in advanced material science. Its stability under controlled conditions ensures reliable handling in industrial and laboratory settings. The anhydride functionality further enables efficient derivatization for tailored chemical modifications.
4,5-Dimethyl-phthalic Acid Anhydride structure
5999-20-2 structure
Product Name:4,5-Dimethyl-phthalic Acid Anhydride
CAS No:5999-20-2
MF:C10H8O3
MW:176.168723106384
MDL:MFCD18975142
CID:380217
Update Time:2025-05-28

4,5-Dimethyl-phthalic Acid Anhydride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,5,6-dimethyl-
    • 5,6-Dimethyl-2-benzofuran-1,3-dione
    • 4,5-dimethyl-phthalic acid anhydride
    • 4,5-dimethylphthalic anhydride
    • 4,5-Dimethyl-phthalsaeure-anhydrid
    • 5,6-Dimethyl-1,3-isobenzofurandione
    • 5,6-dimethylphthalic anhydride
    • 4,5-Dimethyl-phthalic Acid Anhydride
    • MDL： MFCD18975142
    • Inchi： 1S/C10H8O3/c1-5-3-7-8(4-6(5)2)10(12)13-9(7)11/h3-4H,1-2H3
    • InChI Key： CMQYISATYUYSAC-UHFFFAOYSA-N
    • SMILES： O1C(C2C=C(C)C(C)=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 176.04700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.61400

4,5-Dimethyl-phthalic Acid Anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB404269-1 g
4,5-Dimethyl-phthalic acid anhydride; .
 5999-20-2
1 g
 €390.00 2023-07-19
abcr
AB404269-5 g
4,5-Dimethyl-phthalic acid anhydride; .
 5999-20-2
5 g
 €1,303.10 2023-07-19
TRC
D688330-10mg
4,5-Dimethyl-phthalic Acid Anhydride
 5999-20-2
10mg
 $ 58.00 2023-09-07
TRC
D688330-50mg
4,5-Dimethyl-phthalic Acid Anhydride
 5999-20-2
50mg
 $ 127.00 2023-09-07
TRC
D688330-100mg
4,5-Dimethyl-phthalic Acid Anhydride
 5999-20-2
100mg
 $ 195.00 2023-09-07
abcr
AB404269-1g
4,5-Dimethyl-phthalic acid anhydride; .
 5999-20-2
1g
 €390.00 2025-04-17
abcr
AB404269-5g
4,5-Dimethyl-phthalic acid anhydride; .
 5999-20-2
5g
 €1303.10 2025-04-17
Ambeed
A1180063-100mg
5,6-Dimethylisobenzofuran-1,3-dione
 5999-20-2 95%
100mg
 $301.0 2025-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY076400-1g
4,5-Dimethylphthalic Acid Anhydride
 5999-20-2 ≥98%
1g
 ¥7590.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_1764668-1g
4,5-Dimethyl-phthalic acid anhydride, 98%
 5999-20-2 98%
1g
 ¥3625.00 2025-04-13

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